N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C13H13N3O3S/c1-7-4-5-10(6-11(7)16(18)19)12(17)15-13-14-8(2)9(3)20-13/h4-6H,1-3H3,(H,14,15,17)
• InChI Key: SJJXRTDNHLBPRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NC(=C(S2)C)C)[N+](=O)[O-]
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide, also known as DMNTB, is a chemical compound that has been widely used in scientific research. It belongs to the class of thiazole derivatives, which have shown promising results in various fields of research. DMNTB has been studied extensively for its potential as a pharmacological agent, particularly in the treatment of cancer and neurological disorders.

Mechanism of Action

N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide exerts its pharmacological effects by modulating various signaling pathways in cells. It has been shown to activate the mitochondrial pathway of apoptosis by increasing the production of reactive oxygen species and disrupting the mitochondrial membrane potential. N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is relevant to the treatment of neurological disorders. Additionally, N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide has been shown to modulate the activity of certain transcription factors, such as NF-kappaB, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide has been shown to have various biochemical and physiological effects in cells. It has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway, as mentioned earlier. N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide has also been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease. Additionally, N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide has been shown to protect dopaminergic neurons from neurotoxicity, which is relevant to the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it is stable under standard lab conditions. N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide has also been shown to have low toxicity in cells and animals, making it a safe compound to use in experiments. However, one limitation of N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide is that it has low solubility in water, which can make it difficult to use in certain experiments. Additionally, N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide. One potential direction is to investigate its potential as a treatment for other types of cancer, beyond the ones that have been studied so far. Another potential direction is to investigate its potential as a treatment for other neurological disorders, beyond Alzheimer's disease and Parkinson's disease. Additionally, future research could focus on optimizing the synthesis method for N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide to achieve even higher yields and purity. Finally, future research could investigate the safety and efficacy of N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide in humans, which would be necessary for its potential use as a pharmacological agent.

Synthesis Methods

N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide can be synthesized by reacting 4-methyl-3-nitrobenzoic acid with thionyl chloride and 4,5-dimethyl-2-aminothiazole in the presence of triethylamine. The resulting product is then purified by recrystallization to obtain N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide in high purity. This method has been optimized to achieve high yields and purity of N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide, making it suitable for large-scale production.

Scientific Research Applications

N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide has been extensively studied for its potential as a pharmacological agent. It has shown promising results in the treatment of cancer, particularly in inhibiting the growth of tumor cells. N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the mitochondrial pathway. It has also been studied for its potential in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-3-nitrobenzamide has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease. It has also been shown to protect dopaminergic neurons from neurotoxicity, which is relevant to the treatment of Parkinson's disease.